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Compound of Interest

Compound Name: Ethidium homodimer

Cat. No.: B1671397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the shelf life and optimal

storage conditions for ethidium homodimer (EthD-1), a high-affinity fluorescent nucleic acid

stain crucial for assessing cell viability and membrane integrity. Adherence to these guidelines

is paramount for ensuring the reagent's stability, performance, and the reproducibility of

experimental results.

Summary of Storage Conditions and Shelf Life
Proper storage is critical to maintain the integrity and functionality of ethidium homodimer.
The following tables summarize the recommended conditions for the solid form and solutions of

EthD-1.

Table 1: Storage of Solid Ethidium Homodimer-1

Parameter Recommendation Source(s)

Temperature -20°C [1][2][3][4]

Light Protect from light [5]

Moisture
Store in a desiccated

environment

Shelf Life Up to 24 months
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Table 2: Storage of Ethidium Homodimer-1 Solutions

Parameter Solvent
Storage
Temperature

Shelf Life Source(s)

Stock Solution DMSO -20°C Up to 12 months

Water 2-8°C

Up to 5 hours

(aqueous

working solution)

Working Solution
Aqueous Buffer

(e.g., PBS)

Room

Temperature

Prepare fresh for

each use

Aqueous Buffer

(e.g., PBS)
-20°C Up to one month

Mechanism of Action: DNA Intercalation in
Compromised Cells
Ethidium homodimer-1 is a positively charged molecule that is impermeant to the intact

plasma membranes of live cells. In cells with compromised membrane integrity, a hallmark of

cell death, EthD-1 can enter the cell and bind to nucleic acids. This binding, primarily through

intercalation between base pairs of DNA and RNA, leads to a significant enhancement of its

fluorescence, emitting a bright red signal upon excitation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1671397?utm_src=pdf-body
https://www.benchchem.com/product/b1671397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell

Live Cell

Dead CellEthidium Homodimer-1

Intact Plasma
MembraneImpermeant

Compromised Plasma
Membrane

Permeant

Nucleus (Live)

Ethidium Homodimer-1

Nucleus (Dead)

DNA/RNA Red Fluorescence

Fluorescence
Enhancement

Intercalation

Click to download full resolution via product page

Caption: Mechanism of ethidium homodimer-1 action.

Experimental Protocols
Preparation of Stock and Working Solutions
1. Preparation of a 2 mM Stock Solution in DMSO:

Materials: Ethidium homodimer-1 (solid), Dimethyl sulfoxide (DMSO, anhydrous).

Procedure:
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Allow the vial of solid EthD-1 to equilibrate to room temperature before opening to prevent

moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a final

concentration of 2 mM. For example, to a 1 mg vial of EthD-1 (MW = 856.77 g/mol ), add

approximately 583 µL of DMSO.

Vortex thoroughly until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C, protected from light.

2. Preparation of a 4 µM Working Solution in PBS:

Materials: 2 mM EthD-1 stock solution in DMSO, Phosphate-Buffered Saline (PBS), sterile.

Procedure:

Thaw an aliquot of the 2 mM EthD-1 stock solution at room temperature.

Dilute the stock solution 1:500 in sterile PBS. For example, add 2 µL of the 2 mM stock

solution to 998 µL of PBS to make 1 mL of 4 µM working solution.

Vortex the working solution to ensure it is well mixed.

This working solution should be prepared fresh before each experiment for optimal

performance. If storage is necessary, it can be kept at -20°C for up to one month, though

fresh preparation is recommended.

Protocol for Assessing Cell Viability
This protocol outlines a general procedure for staining a mammalian cell suspension with

ethidium homodimer-1 to identify dead cells.

Materials:
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Cell suspension in culture medium or PBS.

4 µM EthD-1 working solution.

Polypropylene tubes.

Fluorescence microscope or flow cytometer.

Procedure:

Cell Preparation: Harvest cells and prepare a single-cell suspension at a concentration of

approximately 1 x 10^6 cells/mL in an appropriate buffer or culture medium.

Staining:

Add the 4 µM EthD-1 working solution to the cell suspension. The final concentration of

EthD-1 may need to be optimized for different cell types but is typically in the range of 1-4

µM.

Incubate the cells at room temperature for 15-30 minutes, protected from light.

Washing (Optional): While EthD-1 has a high affinity for nucleic acids and background

fluorescence is generally low, a wash step can be included. Centrifuge the cell suspension at

a low speed (e.g., 200 x g) for 5 minutes, remove the supernatant, and resuspend the cell

pellet in fresh buffer.

Analysis:

Fluorescence Microscopy: Place a drop of the cell suspension on a microscope slide and

cover with a coverslip. Observe the cells using a fluorescence microscope equipped with

appropriate filters for red fluorescence (Excitation/Emission maxima: ~528/617 nm when

bound to DNA). Dead cells will exhibit bright red nuclear staining.

Flow Cytometry: Analyze the stained cells on a flow cytometer using an appropriate laser

and emission filter for detecting red fluorescence.
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Caption: Experimental workflow for cell viability assay.

Stability Considerations
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Photostability: Ethidium homodimer is light-sensitive. Exposure to light can lead to

photobleaching and a decrease in fluorescent signal. Therefore, it is crucial to store the solid

compound and all solutions in the dark and to protect them from light during experiments as

much as possible.

pH Stability: While specific data on the pH stability of EthD-1 is not extensively available in

the provided search results, it is generally used in physiological buffers such as PBS, which

have a neutral pH. Significant deviations from this may affect its binding affinity and

fluorescence.

Freeze-Thaw Cycles: Repeated freezing and thawing of stock solutions should be avoided

as this can lead to degradation of the compound. Aliquoting the stock solution into single-use

volumes is highly recommended.

By following these storage and handling guidelines, researchers can ensure the long-term

stability and reliable performance of ethidium homodimer in their critical cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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